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Compound of Interest |

Compound Name: 2-Chloroethylmethyldichlorosilane
CAS No.: 7787-85-1
Cat. No.: B1581314

Chemical Class: Organochlorosilane | CAS: 7787-85-1[1]

Executive Summary

2-Chloroethylmethyldichlorosilane (CEMDCS) is a bifunctional organosilicon intermediate
characterized by a highly reactive dichlorosilyl group and a latent chloroethyl functionality. It
serves as a critical building block in the synthesis of functionalized siloxanes and surface
modifiers.

For researchers and drug development professionals, CEMDCS offers a unique "dual-
reactivity" profile:

e Immediate Reactivity: The Si-Cl bonds undergo rapid nucleophilic substitution
(hydrolysis/alcoholysis).

o Latent Reactivity: The

-chloroethyl group allows for subsequent modification or, critically, acts as a thermal "safety
valve" via

-elimination.

Warning: This compound exhibits significant thermal instability relative to
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-or

-analogs due to the "Beta-Effect,"” necessitating strict temperature control during distillation and
handling.

Molecular Architecture & Physicochemical Profile[2]

The molecule features a central silicon atom coordinated to two chlorine atoms, one methyl
group, and a 2-chloroethyl chain. The polarization of the Si-Cl bonds renders the silicon highly

electrophilic.
Property Value Unit Condition

Molecular Formula

Molecular Weight 177.53 g/mol

Boiling Point 177.1 °C 760 mmHg

Density 1.199 g/cm3 25°C

Flash Point 74.1 °C Closed Cup
Refractive Index 1.4560

Appearance Clear, Colorless Liquid

Solubility Reacts violently - Water, Alcohols
Solubility Soluble - Toluene, Hexane, THF

Synthesis & Manufacturing Protocols

Industrial Synthesis Pathway

The primary route to CEMDCS is the Hydrosilylation of Vinyl Chloride. This process requires
high selectivity to favor the

-isomer (2-chloroethyl) over the

-isomer (1-chloroethyl).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction:
Critical Process Parameters:

o Catalyst: Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane (Karstedt's Catalyst) is
preferred over Speier’s catalyst (Hz2PtCls) to reduce induction times.

o Temperature Control: Reaction temperature must be maintained between 80-100°C.
Exceeding 120°C promotes

-elimination of the product.

 Purification: Fractional distillation under reduced pressure is mandatory. Atmospheric
distillation risks product decomposition.

Visualization: Synthesis Workflow

Pure 2-Chloroethyl-
Beta Isomer methyldichlorosilane
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Figure 1: Industrial synthesis workflow emphasizing the separation of isomers and thermal
control.

Reactivity Matrix & Mechanistic Pathways
A. Hydrolytic Sensitivity (The Si-Cl Bond)

Like all chlorosilanes, CEMDCS reacts violently with protic solvents.
e Mechanism: Nucleophilic attack by oxygen on the silicon atom, displacing chloride as HCI.

e Outcome: Formation of silanols (
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), which rapidly condense into siloxanes (

)

e Protocol Note: All reactions must be performed under an inert atmosphere (N2 or Ar) using
anhydrous solvents (<50 ppm water).

B. The Beta-Elimination (Thermal Instability)

The defining characteristic of 2-chloroethylsilanes is their susceptibility to

-elimination. This reaction cleaves the C-Si bond, releasing ethylene.

Mechanism:
e Trigger: High heat (>150°C) or strong Lewis bases.

o Implication: This pathway competes with nucleophilic substitution at the carbon atom.
Attempting to substitute the

-chloro group (e.g., with an amine) often triggers elimination instead.

Visualization: Reactivity Pathways
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Figure 2: The divergent reactivity of CEMDCS. Note the destructive nature of the Beta-
Elimination pathway.

Applications in Research & Development
Surface Modification & Coupling Agents
CEMDCS is used to introduce a reactive alkyl chloride onto silica or glass surfaces.

e Protocol: Treat surface with 2% CEMDCS in dry toluene.

e Function: The Si-Cl groups anchor to surface silanols. The exposed chloroethyl tail remains
available for (limited) grafting reactions or modifies surface energy.

Synthesis of Cyclic Silazanes

Reacting CEMDCS with primary amines can yield cyclic silazanes, used as precursors for
silicon carbide ceramics or specialized polymers.

Drug Development (Protecting Groups)

While less common than trimethylsilyl (TMS), the chloroethylsilyl group can serve as a
specialized protecting group that is removed via fluoride treatment or thermal elimination
(utilizing the

-elimination property as a release mechanism).

Safety, Handling & Toxicology
Hazard Identification

o Corrosive: Causes severe skin burns and eye damage (Category 1B). Releases HCI on
contact with moisture.

o Flammable: Flash point 74.1°C. Vapors can form explosive mixtures.

 Inhalation Toxicity: Inhalation of vapors can cause pulmonary edema due to HCI formation in
the lungs.

Handling Protocol (Self-Validating)

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The "Smoke Test": Before opening the main vessel, expose a small drop on a glass rod to
humid air. Immediate white fumes (HCI mist) confirm activity. If no fumes appear, the reagent
has hydrolyzed and is useless.

e Quenching: Never pour water directly into the reagent. Quench spills with dry lime or sand,
then neutralize cautiously with dilute bicarbonate.

o Storage: Store in corrosion-resistant containers (Teflon-lined) under nitrogen. Refrigeration is
recommended to suppress slow thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Master File: 2-
Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581314#2-chloroethylmethyldichlorosilane-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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